3-(4-Fluorophenyl)-N-propylpropan-1-amine

• Molecular Formula: C12H18FN
• Molecular Weight: 195.28 g/mol
• IUPAC Name: 3-(4-fluorophenyl)-N-propylpropan-1-amine
• InChI: InChI=1S/C12H18FN/c1-2-9-14-10-3-4-11-5-7-12(13)8-6-11/h5-8,14H,2-4,9-10H2,1H3
• InChI Key: WLGHQCGJGPPHAQ-UHFFFAOYSA-N
• Canonical SMILES: CCCNCCCC1=CC=C(C=C1)F

Description

3-(4-Fluorophenyl)-N-propylpropan-1-amine is a useful research compound. Its molecular formula is C12H18FN and its molecular weight is 195.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of N-cyclopropyl-3-(4-fluorophenyl)propionamide (4.3 g, 20.8 mmoles) in 30 mL of dry tetrahydrofuran at 0° C. was added 1 equivalent of lithium aluminumhydride in tetrahydrofuran dropwise, and the mixture was refluxed for 2 hours. After cooling to room temperature was added sodium sulfate decahydrate slowly and the mixture was stirred for 0.5 hours. It was filtered through a plug of Celite® and evaporated to give an oily residue. It was purified by clolumn chromatography on silica gel with elution by 6:94 methanol-methylene chloride followed by 0.6:5.4:94 cNH4OH-methanol-methylene chloride to give 1.4 g of N-cyclopropyl-3-(4-fluorophenyl)propylamine and 1 g of N-propyl-3-(4-fluorophenyl)propylamine.

Synthesis routes and methods II

Procedure details

A solution of the crude 3-(4-fluorophenyl)propanal and propylamine (3.0 g, 51 mmol) in CH2Cl2 and was treated with NaBH(OAc)3 and stirred at room temperature overnight. The reaction was quenched with 1 N NaOH, and washed successively with water and brine. The solvent was evaporated under vacuum to give 4.3 g of 3-(4-fluorophenyl)-N-propylpropan-1-amine.